![molecular formula C19H18F3N5O B2941022 2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone CAS No. 2034411-71-5](/img/structure/B2941022.png)
2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone
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Description
2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H18F3N5O and its molecular weight is 389.382. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Tubulin Polymerization Inhibition
Compounds similar to the one have been studied for their ability to inhibit tubulin polymerization, which is a promising approach for cancer treatment. These compounds can induce cell apoptosis, arrest cells in the G2/M phase, and inhibit polymerization of tubulin .
OLED Applications
Fluorophores based on similar indole compounds exhibit high fluorescence quantum yield and good thermal stability, making them excellent candidates for organic light-emitting diode (OLED) applications .
Electroluminescence Properties
The optical, thermal, and electroluminescence properties of fluorophores based on indole compounds have been studied, indicating potential use in light-emitting applications .
Pharmaceutical Research
Indole-based compounds are present in databases tailored for pharmaceutical research needs, suggesting their potential use in drug development .
Anti-inflammatory and Antimicrobial Activity
Indole derivatives have been synthesized and tested for their anti-inflammatory and antimicrobial activities, which could be relevant for medical research and treatment development .
α-Glucosidase Inhibition
Indole-oxadiazole derivatives have been explored as potential α-glucosidase inhibitors, which could be useful in diabetes management by regulating blood sugar levels .
Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)… Impact of tunable 2-(1H-indol-3-yl)acetonitrile based fluorophores… Green light-emitting 2-(1H-indol-3-yl)acetonitrile-based D–A… 2-amino-6-[2-(1H-indol-6-yl)ethyl]pyrimidin-4(3H)-one - DrugBank Online InCl3 mediated heteroarylation of indoles and their… Discovery of 3-(1H-indol-5-yl)-1,2,4-oxidizable derivatives as non…
properties
IUPAC Name |
2-(1H-indol-3-yl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N5O/c20-19(21,22)16-10-17(25-12-24-16)26-5-7-27(8-6-26)18(28)9-13-11-23-15-4-2-1-3-14(13)15/h1-4,10-12,23H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMJBZDFUEDCOBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone |
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